Cas no 1780990-49-9 (2-(1-methyl-1H-imidazol-4-yl)-2-(pyrrolidin-1-yl)ethan-1-amine)
2-(1-methyl-1H-imidazol-4-yl)-2-(pyrrolidin-1-yl)ethan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 1780990-49-9
- EN300-2789750
- 2-(1-methyl-1H-imidazol-4-yl)-2-(pyrrolidin-1-yl)ethan-1-amine
- 2-(1-Methylimidazol-4-yl)-2-pyrrolidin-1-ylethanamine
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- MDL: MFCD28589996
- Inchi: 1S/C10H18N4/c1-13-7-9(12-8-13)10(6-11)14-4-2-3-5-14/h7-8,10H,2-6,11H2,1H3
- InChI Key: HOFOPYUVTWWQJC-UHFFFAOYSA-N
- SMILES: N1(C(C2=CN(C)C=N2)CN)CCCC1
Computed Properties
- Exact Mass: 194.153146591g/mol
- Monoisotopic Mass: 194.153146591g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 47.1Ų
2-(1-methyl-1H-imidazol-4-yl)-2-(pyrrolidin-1-yl)ethan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-2789750-1g |
2-(1-methyl-1H-imidazol-4-yl)-2-(pyrrolidin-1-yl)ethan-1-amine |
1780990-49-9 | 95% | 1g |
$1100.0 | 2023-09-09 | |
| Enamine | EN300-2789750-5g |
2-(1-methyl-1H-imidazol-4-yl)-2-(pyrrolidin-1-yl)ethan-1-amine |
1780990-49-9 | 95% | 5g |
$3189.0 | 2023-09-09 | |
| Enamine | EN300-2789750-10g |
2-(1-methyl-1H-imidazol-4-yl)-2-(pyrrolidin-1-yl)ethan-1-amine |
1780990-49-9 | 95% | 10g |
$4729.0 | 2023-09-09 | |
| Enamine | EN300-2789750-0.05g |
2-(1-methyl-1H-imidazol-4-yl)-2-(pyrrolidin-1-yl)ethan-1-amine |
1780990-49-9 | 95.0% | 0.05g |
$256.0 | 2025-03-19 | |
| Enamine | EN300-2789750-0.1g |
2-(1-methyl-1H-imidazol-4-yl)-2-(pyrrolidin-1-yl)ethan-1-amine |
1780990-49-9 | 95.0% | 0.1g |
$383.0 | 2025-03-19 | |
| Enamine | EN300-2789750-0.25g |
2-(1-methyl-1H-imidazol-4-yl)-2-(pyrrolidin-1-yl)ethan-1-amine |
1780990-49-9 | 95.0% | 0.25g |
$546.0 | 2025-03-19 | |
| Enamine | EN300-2789750-0.5g |
2-(1-methyl-1H-imidazol-4-yl)-2-(pyrrolidin-1-yl)ethan-1-amine |
1780990-49-9 | 95.0% | 0.5g |
$858.0 | 2025-03-19 | |
| Enamine | EN300-2789750-1.0g |
2-(1-methyl-1H-imidazol-4-yl)-2-(pyrrolidin-1-yl)ethan-1-amine |
1780990-49-9 | 95.0% | 1.0g |
$1100.0 | 2025-03-19 | |
| Enamine | EN300-2789750-2.5g |
2-(1-methyl-1H-imidazol-4-yl)-2-(pyrrolidin-1-yl)ethan-1-amine |
1780990-49-9 | 95.0% | 2.5g |
$2155.0 | 2025-03-19 | |
| Enamine | EN300-2789750-5.0g |
2-(1-methyl-1H-imidazol-4-yl)-2-(pyrrolidin-1-yl)ethan-1-amine |
1780990-49-9 | 95.0% | 5.0g |
$3189.0 | 2025-03-19 |
2-(1-methyl-1H-imidazol-4-yl)-2-(pyrrolidin-1-yl)ethan-1-amine Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
Additional information on 2-(1-methyl-1H-imidazol-4-yl)-2-(pyrrolidin-1-yl)ethan-1-amine
Recent Advances in the Study of 2-(1-methyl-1H-imidazol-4-yl)-2-(pyrrolidin-1-yl)ethan-1-amine (CAS: 1780990-49-9)
The compound 2-(1-methyl-1H-imidazol-4-yl)-2-(pyrrolidin-1-yl)ethan-1-amine (CAS: 1780990-49-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole and pyrrolidine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and as a scaffold for drug development.
Recent studies have focused on elucidating the pharmacological properties of this compound, including its binding affinity to specific receptors and its metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(1-methyl-1H-imidazol-4-yl)-2-(pyrrolidin-1-yl)ethan-1-amine exhibits high selectivity for serotonin receptors, suggesting its potential utility in treating neurological disorders such as depression and anxiety. The study utilized advanced computational modeling and in vitro assays to validate these findings.
Another key area of research involves the compound's role as a precursor in the synthesis of more complex molecules. A recent patent application (WO2023056123) highlights its use in the development of novel kinase inhibitors, which could have implications for cancer therapy. The patent outlines a synthetic pathway that leverages the compound's reactive amine group to introduce various pharmacophores, thereby enhancing its biological activity.
In addition to its therapeutic potential, the compound's pharmacokinetic profile has been a subject of investigation. A 2024 preclinical study reported in Bioorganic & Medicinal Chemistry Letters evaluated the compound's bioavailability and half-life in rodent models. The results indicated favorable absorption and distribution properties, although further optimization may be required to improve metabolic stability.
Despite these advancements, challenges remain in the clinical translation of 2-(1-methyl-1H-imidazol-4-yl)-2-(pyrrolidin-1-yl)ethan-1-amine. Issues such as potential off-target effects and the need for more extensive toxicological studies must be addressed. However, the compound's versatility and promising preliminary data make it a compelling candidate for future research and development.
In conclusion, 2-(1-methyl-1H-imidazol-4-yl)-2-(pyrrolidin-1-yl)ethan-1-amine (CAS: 1780990-49-9) represents a valuable scaffold in medicinal chemistry with diverse applications. Ongoing research aims to further explore its mechanisms of action and optimize its properties for therapeutic use. The integration of computational and experimental approaches will be crucial in unlocking its full potential.
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